Cas no 1036711-64-4 (Phloroglucinol-d3Discontinued)

• Product Name: Phloroglucinol-d3Discontinued
• CAS No: 1036711-64-4
• MF: C₆H₆O₃
• MW: 129.128527164459
• CID: 1059683
• PubChem ID: 71751650
• Update Time: 2025-04-20

Phloroglucinol-d3Discontinued Chemical and Physical Properties

Names and Identifiers

• Phloroglucinol-d3Discontinued
• Phloroglucinol-d3
• Phloroglucinol-d3 D
• 2,4,6-trideuteriobenzene-1,3,5-triol
• Phloroglucinol-d3 Discontinued
• 1,3,5-Trihydroxy-2,4,6-trideuteriobenzene
• DB-266640
• 1036711-64-4
• DTXSID90858310
• (~2~H_3_)Benzene-1,3,5-triol
• CID 71751650

• Inchi： 1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H/i1D,2D,3D
• InChI Key： QCDYQQDYXPDABM-CBYSEHNBSA-N
• SMILES： OC1C([2H])=C(C([2H])=C(C=1[2H])O)O

Computed Properties

• Exact Mass: 129.05100
• Monoisotopic Mass: 129.050524287g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 0.80340